Cas no 117241-89-1 (5H-Imidazo[4,5-g]isoquinolin-5-one,3,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)-)

5H-Imidazo[4,5-g]isoquinolin-5-one,3,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)- structure
117241-89-1 structure
Product Name:5H-Imidazo[4,5-g]isoquinolin-5-one,3,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)-
CAS No:117241-89-1
MF:C17H14N4O
MW:290.319262981415
CID:131529
PubChem ID:14209966
Update Time:2025-04-19

5H-Imidazo[4,5-g]isoquinolin-5-one,3,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Imidazo[4,5-g]isoquinolin-5-one,3,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)-
    • 5H-Imidazo[4,5-g]isoquinolin-5-one, 1,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)- (9CI)
    • 5H-Imidazo[4,5-g]isoquinolin-5-one, 1,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)- (9CI)
    • 117241-89-1
    • SCHEMBL9385441
    • 7,8-dimethyl-2-pyridin-4-yl-3,6-dihydroimidazo[4,5-g]isoquinolin-5-one
    • 5h-imidazo[4,5-g]isoquinolin-5-one,1,6-dihydro-7,8-dimethyl-2-(4-pyridinyl)-
    • Inchi: 1S/C17H14N4O/c1-9-10(2)19-17(22)13-8-15-14(7-12(9)13)20-16(21-15)11-3-5-18-6-4-11/h3-8H,1-2H3,(H,19,22)(H,20,21)
    • InChI Key: ICSCSINEYTWKFB-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC3=C(C=C2C(C)=C(C)N1)N=C(C1C=CN=CC=1)N3

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 290.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 52.54
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